Cas no 202805-26-3 ((2R)-(Diphenylacetyl)amino(phenyl)acetic Acid)

• Product Name: (2R)-(Diphenylacetyl)amino(phenyl)acetic Acid
• CAS No: 202805-26-3
• MF: C₂₂H₁₉NO₃
• MW: 345.391165971756
• MDL: MFCD09856783
• CID: 4710506
• PubChem ID: 17601401
• Update Time: 2025-07-23

(2R)-(Diphenylacetyl)amino(phenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (2R)-[(diphenylacetyl)amino](phenyl)acetic acid
• STK716555
• (R)-(2,2-diphenylacetamido)(phenyl)acetic acid
• (2R)-[(diphenylacetyl)amino](phenyl)ethanoic acid
• (2R)-2-(2,2-diphenylacetamido)-2-phenylacetic acid
• (2R)-2-[(2,2-diphenylacetyl)amino]-2-phenylethanoic acid
• benzeneacetic acid, alpha-[(diphenylacetyl)amino]-, (alphaR)-
• (2R)-(Diphenylacetyl)amino(phenyl)acetic Acid

• MDL： MFCD09856783
• Inchi： 1S/C22H19NO3/c24-21(23-20(22(25)26)18-14-8-3-9-15-18)19(16-10-4-1-5-11-16)17-12-6-2-7-13-17/h1-15,19-20H,(H,23,24)(H,25,26)/t20-/m1/s1
• InChI Key： TUEBEFJSLZPNJI-HXUWFJFHSA-N
• SMILES： O=C(C(C1C=CC=CC=1)C1C=CC=CC=1)N[C@@H](C(=O)O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 442
• Topological Polar Surface Area: 66.4

Additional information on (2R)-(Diphenylacetyl)amino(phenyl)acetic Acid

Introduction to (2R)-(Diphenylacetyl)amino(phenyl)acetic Acid (CAS No. 202805-26-3)

(2R)-(Diphenylacetyl)amino(phenyl)acetic Acid, identified by its CAS number 202805-26-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, with its unique structural framework, exhibits a range of potential applications, particularly in the development of novel therapeutic agents. The detailed exploration of its chemical properties, biological activities, and emerging research applications provides a comprehensive understanding of its significance in modern medicinal chemistry.

The molecular structure of (2R)-(Diphenylacetyl)amino(phenyl)acetic Acid consists of a chiral center at the 2-position, which contributes to its stereochemical diversity. This stereochemistry is crucial for its biological activity, as many pharmacologically active compounds rely on specific spatial arrangements of atoms to interact effectively with biological targets. The presence of both diphenylacetyl and amino(phenyl)acetic acid moieties suggests potential roles in modulating various biochemical pathways, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on identifying and developing new molecules with therapeutic potential. Among these, (2R)-(Diphenylacetyl)amino(phenyl)acetic Acid has emerged as a compound of interest due to its unique structural features. Studies have begun to explore its interactions with various biological targets, including enzymes and receptors involved in inflammation, pain signaling, and metabolic disorders. The compound's ability to engage with these targets makes it a valuable asset in the quest for novel drug candidates.

One of the most compelling aspects of (2R)-(Diphenylacetyl)amino(phenyl)acetic Acid is its potential in the field of drug design. The combination of the diphenylacetyl group and the amino(phenyl)acetic acid moiety provides a versatile scaffold that can be modified to enhance pharmacological properties such as solubility, bioavailability, and target specificity. This flexibility has allowed researchers to design derivatives with improved efficacy and reduced side effects. For instance, modifications to the diphenylacetyl group have been shown to influence binding affinity to certain enzymes, while alterations to the amino(phenyl)acetic acid part can enhance metabolic stability.

The synthesis of (2R)-(Diphenylacetyl)amino(phenyl)acetic Acid is another area where significant progress has been made. Advanced synthetic methodologies have enabled the efficient preparation of this compound in high purity, which is essential for both preclinical and clinical studies. Techniques such as asymmetric synthesis have been employed to ensure the correct stereochemistry at the chiral center, which is critical for biological activity. These advancements in synthetic chemistry have not only facilitated research but also opened new avenues for industrial-scale production.

Emerging research indicates that (2R)-(Diphenylacetyl)amino(phenyl)acetic Acid may have applications beyond traditional pharmaceuticals. For example, studies have suggested its potential use in agrochemicals, where it could serve as a precursor for compounds that enhance crop yield or protect against pests. Additionally, its structural features make it a candidate for material science applications, such as the development of novel polymers or coatings with enhanced durability and functionality.

The safety profile of (2R)-(Diphenylacetyl)amino(phenyl)acetic Acid is another critical aspect that has been thoroughly examined. Preliminary toxicology studies have shown that the compound exhibits low toxicity at moderate doses, suggesting its potential for safe use in therapeutic applications. However, further studies are necessary to fully understand its long-term effects and any possible side interactions with other substances. These safety assessments are essential steps in moving from laboratory research to clinical trials and eventual commercialization.

In conclusion, (2R)-(Diphenylacetyl)amino(phenyl)acetic Acid (CAS No. 202805-26-3) represents a fascinating compound with diverse applications in pharmaceuticals and beyond. Its unique structure, combined with promising biological activities, positions it as a key player in ongoing research efforts aimed at developing new treatments for various diseases. As more studies uncover its potential benefits and mechanisms of action, this compound is poised to make significant contributions to both academic research and industrial innovation.